Ciprofloxacin Degradation: Cu₃(PO₄)₂ vs. Commercial CuO
In a Fenton-like process for ciprofloxacin (CIP) degradation, copper(II) phosphate exhibited a degradation rate constant of 0.00155 min⁻¹, which is approximately 6.7 times higher than commercial CuO (0.00023 min⁻¹) under identical conditions. Under photo-assisted conditions (visible light, λ > 400 nm), the rate increased to 0.00445 min⁻¹, the highest among all reference samples tested, including Fe₂O₃, CeO₂, and other metal phosphates [1].
| Evidence Dimension | Pseudo-first-order degradation rate constant for ciprofloxacin |
|---|---|
| Target Compound Data | 0.00155 min⁻¹ (dark Fenton-like); 0.00445 min⁻¹ (photo-assisted, λ > 400 nm) |
| Comparator Or Baseline | Commercial CuO: 0.00023 min⁻¹; Fe₂O₃ and CeO₂: no quantifiable CIP degradation reported in this study |
| Quantified Difference | ~6.7× higher rate constant vs. CuO in dark; ~19× higher vs. CuO under visible light |
| Conditions | Fenton-like process with H₂O₂; pseudo-first-order kinetics; 25°C; pH not specified; visible light source λ > 400 nm |
Why This Matters
This establishes copper(II) phosphate as a substantially more efficient heterogeneous catalyst for pharmaceutical pollutant degradation than widely used metal oxide alternatives, directly impacting process economics and reactor sizing in wastewater treatment applications.
- [1] Rozmyślak, M., Walkowiak, A., Frankowski, M., & Wolski, L. (2024). Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process. Scientific Reports, 14, Article 7007. View Source
